Cas no 2758004-60-1 (5-(Dimethylphosphoryl)pyrimidin-4-amine)

• Product Name: 5-(Dimethylphosphoryl)pyrimidin-4-amine
• CAS No: 2758004-60-1
• MF: C₆H₁₀N₃OP
• MW: 171.13686132431
• MDL: MFCD33462677
• CID: 5680787
• PubChem ID: 165845264
• Update Time: 2025-05-26

5-(Dimethylphosphoryl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-26678555
• 5-(dimethylphosphoryl)pyrimidin-4-amine
• 2758004-60-1
• 5-(Dimethylphosphinyl)-4-pyrimidinamine
• (4-Aminopyrimidin-5-yl)dimethylphosphine oxide
• 5-(Dimethylphosphoryl)pyrimidin-4-amine

• MDL： MFCD33462677
• Inchi： 1S/C6H10N3OP/c1-11(2,10)5-3-8-4-9-6(5)7/h3-4H,1-2H3,(H2,7,8,9)
• InChI Key： XOAHZXGIMMTEDR-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1=CN=CN=C1N)=O

Computed Properties

• Exact Mass: 171.05614895g/mol
• Monoisotopic Mass: 171.05614895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.5±45.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Additional information on 5-(Dimethylphosphoryl)pyrimidin-4-amine

5-(Dimethylphosphoryl)pyrimidin-4-amine: A Comprehensive Overview

5-(Dimethylphosphoryl)pyrimidin-4-amine, also known by its CAS number 2758004-60-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug discovery and development. The compound's structure features a pyrimidine ring with a dimethylphosphoryl group at the 5-position and an amine group at the 4-position, making it a unique member of this chemical family.

The synthesis of 5-(Dimethylphosphoryl)pyrimidin-4-amine involves a series of carefully designed chemical reactions, including nucleophilic substitution and phosphorylation steps. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. These improvements are crucial for scaling up the synthesis of this compound for various applications.

One of the most promising areas of research involving 5-(Dimethylphosphoryl)pyrimidin-4-amine is its potential as a bioactive molecule. Studies have shown that this compound exhibits interesting biological activities, particularly in the context of enzyme inhibition and cellular signaling pathways. For instance, it has been reported to interact with key enzymes involved in metabolic pathways, making it a candidate for therapeutic interventions in conditions such as diabetes and cardiovascular diseases.

In addition to its pharmacological applications, 5-(Dimethylphosphoryl)pyrimidin-4-amine has also been explored for its role in agrochemicals. Researchers have investigated its potential as a plant growth regulator and pest control agent. Recent studies have demonstrated that this compound can influence plant hormone signaling pathways, leading to enhanced crop yields under stress conditions.

The structural versatility of 5-(Dimethylphosphoryl)pyrimidin-4-amine makes it an attractive scaffold for further chemical modifications. By introducing substituents at various positions on the pyrimidine ring, scientists can tailor the molecule's properties to suit specific applications. For example, the addition of electron-withdrawing groups has been shown to enhance the compound's stability and bioavailability.

From a mechanistic standpoint, understanding the reactivity of 5-(Dimethylphosphoryl)pyrimidin-4-amine is essential for predicting its behavior in different chemical environments. Computational studies have provided valuable insights into the molecule's electronic structure and reactivity patterns, which are critical for designing new synthetic routes and optimizing existing ones.

In conclusion, 5-(Dimethylphosphoryl)pyrimidin-4-amine, with its unique structure and diverse applications, continues to be a focal point in contemporary chemical research. As ongoing studies uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to various scientific disciplines.